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An In-depth Technical Guide to 4-[2-(2-Hydroxyethoxy)ethyllmorpholine for Advanced
Research and Development

Abstract

This guide provides a comprehensive technical overview of 4-[2-(2-
Hydroxyethoxy)ethyllmorpholine (CAS No. 3603-45-0), a functionalized heterocyclic
compound of significant interest to researchers and professionals in drug development. While
extensive experimental data on its physical properties are not broadly published, this document
synthesizes available computed data, contextual information from related morpholine
structures, and its primary application as a synthetic building block. We will delve into its
molecular identity, physicochemical characteristics, core applications in medicinal chemistry—
particularly in the synthesis of bioactive molecules like A2A receptor antagonists—and provide
a representative experimental workflow grounded in established synthetic principles. This guide
IS structured to deliver not just data, but actionable, field-proven insights into the practical
application and handling of this versatile chemical intermediate.
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Chemical and Molecular Identity

4-[2-(2-Hydroxyethoxy)ethyllmorpholine is a derivative of morpholine, a scaffold widely
regarded as a "privileged structure” in medicinal chemistry. Its utility stems from the favorable
physicochemical, metabolic, and biological properties the morpholine ring imparts to a
molecule.[1] The subject compound is further functionalized with a hydrophilic
hydroxyethoxyethyl side chain, enhancing its utility as a versatile building block for tuning the
pharmacokinetic profiles of drug candidates.

The unique structure, featuring a tertiary amine, two ether linkages, and a primary alcohol,
provides multiple sites for hydrogen bonding and potential for further chemical modification,
making it a valuable reagent in the synthesis of complex molecular architectures.

Identifier Value Source
4-[2-(2-

Chemical Name Hydroxyethoxy)ethyllmorpholin ~ N/A
e

2-(2-morpholin-4-

UPAC Name ylethoxy)ethanol 2l

CAS Number 3603-45-0 [2][3]
Molecular Formula CsH17NOs [2][3]
Molecular Weight 175.23 g/mol [2][3]

BLIMWOGCOCPQEU-
InChIKey [2]
UHFFFAOYSA-N

2-(2-

morpholinoethoxy)ethanol, N-
Synonyms [2-(2- [2][4]

hydroxyethoxy)ethyllmorpholin

e

Physicochemical Properties: A Data-Driven Analysis
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Direct experimental values for many physical properties of 4-[2-(2-
Hydroxyethoxy)ethyllmorpholine are not extensively documented in readily accessible
literature. However, computational models and data from analogous structures provide
valuable insights into its expected behavior.

Property Value Type Source
XLogP3-AA -0.9 Computed [2]
Hydrogen Bond
1 Computed [2]
Donors
Hydrogen Bond
4 Computed [2]
Acceptors
Rotatable Bonds 5 Computed [2]
Exact Mass 175.12084340 Da Computed [2]
2-8°C, Sealed in dry ]
Storage Temperature Experimental [3]

conditions

Interpretation and Field Insights

o Solubility and Polarity: The computed XLogP of -0.9 indicates a high degree of hydrophilicity.
[2] This is expected due to the presence of the morpholine ring's oxygen and nitrogen atoms,
the ether linkages, and the terminal hydroxyl group, all of which can participate in hydrogen
bonding with water. This property is highly advantageous in drug development for improving
the aqueous solubility of a parent compound, which is often a critical factor for bioavailability.

Reactivity: The terminal primary alcohol is a key functional handle, readily available for
esterification, etherification, or oxidation to introduce further complexity. The tertiary amine of
the morpholine ring is a weak base and can act as a nucleophile in substitution reactions.

Physical State: Based on its molecular weight and the properties of similar structures like 4-
(2-Hydroxyethyl)morpholine (Boiling Point: 226-228°C), it is expected to be a high-boiling
point liquid at standard temperature and pressure.[5][6] Its hygroscopic nature, common for
such structures, necessitates storage in a dry, sealed environment to maintain purity.[3]
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Core Application in Medicinal Chemistry

The primary documented application of 4-[2-(2-Hydroxyethoxy)ethyllmorpholine is as a key
intermediate in the synthesis of complex heterocyclic compounds for drug discovery.

Synthesis of Triazolotriazine Derivatives as A2A
Receptor Antagonists

A notable application is in the preparation of triazolotriazine derivatives, a class of compounds
investigated as A2A adenosine receptor antagonists.[3]

o Therapeutic Rationale: A2A receptor antagonists are a significant area of research in
immuno-oncology and for neurodegenerative disorders like Parkinson's disease. By blocking
the A2A receptor, these agents can enhance the anti-tumor activity of T-cells within the tumor
microenvironment.

* Role of the Morpholine Moiety: In this context, 4-[2-(2-Hydroxyethoxy)ethyllmorpholine is
used to introduce a specific side chain onto the triazolotriazine core. This side chain is not
merely a structural component; it is critical for modulating the molecule's ADME (Absorption,
Distribution, Metabolism, and Excretion) properties. The hydrophilicity and hydrogen bonding
capacity of the hydroxyethoxyethyl-morpholine group can improve solubility, alter plasma
protein binding, and provide a metabolic site, all of which are essential for developing a
viable drug candidate.

Representative Experimental Workflow

The following protocol describes a representative nucleophilic aromatic substitution (SnAr)
reaction, a common strategy for incorporating amine-containing fragments like 4-[2-(2-
Hydroxyethoxy)ethyllmorpholine onto an activated heterocyclic core, such as a
dichlorotriazine.

Objective: To synthesize a 2-chloro-4-(substituted)-1,3,5-triazine by reacting 2,4-dichloro-1,3,5-
triazine with 4-[2-(2-Hydroxyethoxy)ethyllJmorpholine.

Step-by-Step Methodology

o Reagent Preparation:
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o In a three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and
thermometer, dissolve 2,4-dichloro-1,3,5-triazine (1.0 eq) in anhydrous tetrahydrofuran
(THF).

o Causality: Anhydrous solvent is critical because the triazine is susceptible to hydrolysis.
The inert nitrogen atmosphere prevents side reactions with atmospheric moisture and
oxygen.

e Reaction Setup:
o Cool the solution to 0-5°C using an ice bath.

o Causality: The SnAr reaction on dichlorotriazine is highly exothermic. Starting at a low
temperature allows for controlled addition and prevents runaway reactions or the formation
of di-substituted byproducts.

¢ Nucleophile Addition:

o In a separate flask, prepare a solution of 4-[2-(2-Hydroxyethoxy)ethyllmorpholine (1.0
eq) and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (1.1 eq) in
anhydrous THF.

o Causality: The base (DIPEA) is required to neutralize the HCI generated during the
substitution reaction. A non-nucleophilic base is chosen to avoid it competing with the
morpholine reagent.

o Add the morpholine/base solution dropwise to the cooled triazine solution over 30-60
minutes, ensuring the internal temperature does not exceed 10°C.

e Reaction Progression:

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 4-16 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the
starting dichlorotriazine is consumed.
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o Causality: Allowing the reaction to proceed at room temperature ensures it goes to
completion. Monitoring is essential to determine the optimal reaction time and prevent
degradation.

e Workup and Isolation:
o Once complete, filter the reaction mixture to remove the DIPEA-HCI salt.
o Concentrate the filtrate under reduced pressure to yield the crude product.

o Redissolve the crude material in ethyl acetate and wash with a saturated aqueous solution
of sodium bicarbonate, followed by brine.

o Causality: The aqueous wash removes any remaining inorganic salts and water-soluble
impurities.

 Purification:
o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

o Purify the resulting residue by column chromatography on silica gel, using a gradient of
ethyl acetate in hexanes as the eluent.

o Causality: Silica gel chromatography separates the desired mono-substituted product from
unreacted starting material and any di-substituted byproducts based on polarity.

Workflow Visualization
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Safety and Handling Profile

As a laboratory chemical, 4-[2-(2-Hydroxyethoxy)ethylJmorpholine must be handled with
appropriate precautions. The aggregated GHS classification indicates the following hazards:

e H302: Harmful if swallowed|[2]

e H315: Causes skin irritation[2]

o H318/H319: Causes serious eye damage / serious eye irritation[2]
o H335: May cause respiratory irritation[2]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety glasses or goggles, and a lab coat.

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of vapors.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials, as recommended.[3]

o Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
suitable container for chemical waste disposal.

Conclusion

4-[2-(2-Hydroxyethoxy)ethyllmorpholine stands out as a highly functionalized and valuable
building block for medicinal chemistry and drug development. While a complete, experimentally
verified dataset of its physical properties is sparse, its molecular structure provides clear
indicators of its high polarity, hydrophilicity, and chemical reactivity. Its documented role in the
synthesis of A2A receptor antagonists highlights its importance in creating molecules with
tailored pharmacokinetic properties. The insights and protocols provided in this guide are
intended to equip researchers with the necessary technical understanding to effectively and
safely utilize this compound in their advanced research and development programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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